Cas no 102099-13-8 (L-Leucine, L-methionyl-L-valyl-L-isoleucyl-L-isoleucyl-)

• Product Name: L-Leucine, L-methionyl-L-valyl-L-isoleucyl-L-isoleucyl-
• CAS No: 102099-13-8
• MF: C₂₈H₅₃N₅O₆S
• MW: 587.815326452255
• CID: 1131814
• Update Time: 2024-07-27

L-Leucine, L-methionyl-L-valyl-L-isoleucyl-L-isoleucyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-methionyl-L-valyl-L-isoleucyl-L-isoleucyl-
• L-Leucine, L-methionyl-L-valyl-L-isoleucyl-L-isoleucyl- (9CI)

• Inchi： 1S/C28H53N5O6S/c1-10-17(7)22(26(36)30-20(28(38)39)14-15(3)4)33-27(37)23(18(8)11-2)32-25(35)21(16(5)6)31-24(34)19(29)12-13-40-9/h15-23H,10-14,29H2,1-9H3,(H,30,36)(H,31,34)(H,32,35)(H,33,37)(H,38,39)/t17-,18-,19-,20-,21-,22-,23-/m0/s1
• InChI Key： HCLDWRFNHWVQJU-FQJIPJFPSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CCSC)N

Computed Properties

• Exact Mass: 587.37199

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 867.0±65.0 °C(Predicted)
• PSA: 179.72
• pka: 3.41±0.10(Predicted)